6-chloro-3-[(3,4-dimethoxyphenyl)sulfonyl]-2H-chromen-2-one

• IUPAC Name: 6-chloro-3-(3,4-dimethoxyphenyl)sulfonylchromen-2-one
• InChI: InChI=1S/C17H13ClO6S/c1-22-14-6-4-12(9-15(14)23-2)25(20,21)16-8-10-7-11(18)3-5-13(10)24-17(16)19/h3-9H,1-2H3
• InChI Key: WHKJWWCIKDBZII-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)S(=O)(=O)C2=CC3=C(C=CC(=C3)Cl)OC2=O)OC
• Molecular Formula: C17H13ClO6S
• Molecular Weight: 380.8 g/mol
• CAS No.: 866347-86-6

Description

Synthesis Analysis

While there is no direct information available on the synthesis of “6-chloro-3-[(3,4-dimethoxyphenyl)sulfonyl]-2H-chromen-2-one”, related compounds have been synthesized using various methods. For instance, pinacol boronic esters, which are highly valuable building blocks in organic synthesis, have been used in the catalytic protodeboronation of alkyl boronic esters.

Scientific Research Applications

• Environmental Impact and Degradation Studies :

  • Chlorinated polyfluoroalkylether sulfonates, similar in structure to 6-chloro-3-[(3,4-dimethoxyphenyl)sulfonyl]-2H-chromen-2-one, have been studied for their environmental impact, particularly in relation to thyroid hormone disruption. These compounds have shown potential thyroid hormone disruption effects through competitive binding to transport proteins and activation of thyroid hormone receptors (Xin et al., 2018).
  • The degradability of similar compounds under various advanced oxidation processes has been evaluated, revealing insights into their potential environmental breakdown and transformation into less harmful products (Yang et al., 2014).

• Synthesis and Molecular Structures :

  • Studies have focused on the synthesis of similar compounds, exploring their molecular structures and the reaction mechanisms involved. This includes research on the formation of tricyclic systems through photocatalytically triggered single-electron transfer and subsequent cyclization processes (Karreman et al., 2021).
  • Research into the synthesis of various derivatives of chromen-2-one has been conducted, offering insights into potential applications in pharmaceuticals and material science (Igarashi et al., 2005).

• Chemical Transformations and Catalysis :

  • Various chemical transformations involving compounds similar to this compound have been studied. This includes the exploration of reaction conditions for the efficient transformation of these compounds into useful derivatives (Chang & Tsai, 2018).
  • Research into the catalytic synthesis of bioactive chromenes from various starting materials has been conducted, highlighting potential applications in the synthesis of biologically active compounds (Laluc et al., 2020).